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Introduction:

The measurement of 24-hour urinary 5-hydroxyindoleacetic acid (5-HIAA) is a critical

biomarker for the diagnosis and monitoring of neuroendocrine tumors (NETs), particularly

carcinoid tumors which can secrete excessive amounts of serotonin.[1][2][3] 5-HIAA is the main

metabolite of serotonin, and its quantification in a 24-hour urine sample provides a reliable

assessment of the total daily serotonin production in the body.[2][4] Accurate and precise

measurement of 5-HIAA is paramount for clinical diagnosis, patient monitoring, and the

evaluation of therapeutic efficacy of drugs targeting serotonin synthesis, such as telotristat

ethyl.[5] This document provides a detailed protocol for the 24-hour urine collection procedure

for 5-HIAA testing, including pre-analytical considerations, specimen handling, and potential

interferences.

I. Pre-analytical Considerations and Patient
Preparation
To ensure the accuracy of 5-HIAA measurements, strict adherence to pre-analytical protocols is

essential. Several dietary factors and medications can significantly interfere with the results,

leading to falsely elevated or decreased levels.
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Patients should adhere to a specific diet for a minimum of 24 to 72 hours prior to and during the

24-hour urine collection period.[6][7][8] This involves avoiding foods rich in serotonin or its

precursors.[4][6]

Foods to Avoid Rationale

Fruits: Avocados, bananas, pineapples, plums,

kiwifruit, tomatoes, eggplant, cantaloupe, dates,

grapefruit, honeydew, melons.[2][4][6][8][9][10]

[11]

High in serotonin or its precursors, which can

lead to falsely elevated 5-HIAA levels.[6]

Nuts: Walnuts, pecans, hickory nuts.[4][6][9][11]
Contain serotonin, which can interfere with the

test results.

Other: Chocolate, coffee, tea, and tobacco.[9]

[11]
Can elevate 5-HIAA levels.[9]

Medication and Supplement Restrictions:
A wide range of medications can interfere with 5-HIAA levels, either by affecting serotonin

metabolism or through analytical interference with the assay. All medications should be

reviewed with the supervising clinician, and discontinuation should only occur under medical

guidance.[4][12]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.carcinoid.org/for-patients/diagnosis/diagnosis-and-follow-up-tests/preparing-for-the-24-hour-urine-5hiaa-test/
https://www.labcorp.com/tests/004069/5-hydroxyindoleacetic-acid-hiaa-quantitative-24-hour-urine
https://www.snp.com.au/patients/patient-resources/pre-test-information/urine-collection-5-hiaa/
https://www.berkshireandsurreypathologyservices.nhs.uk/patient-guidelines/guidelines/biochemistry-patient-information-diet-sheet-for-urine-5hiaa-collection/
https://www.carcinoid.org/for-patients/diagnosis/diagnosis-and-follow-up-tests/preparing-for-the-24-hour-urine-5hiaa-test/
https://medlineplus.gov/ency/article/003612.htm
https://www.berkshireandsurreypathologyservices.nhs.uk/patient-guidelines/guidelines/biochemistry-patient-information-diet-sheet-for-urine-5hiaa-collection/
https://www.carcinoid.org/for-patients/diagnosis/diagnosis-and-follow-up-tests/preparing-for-the-24-hour-urine-5hiaa-test/
https://www.snp.com.au/patients/patient-resources/pre-test-information/urine-collection-5-hiaa/
https://aci.health.nsw.gov.au/projects/diet-specifications/adult/test-diets/5hiaa
https://corewellhealth.testcatalog.org/show/LAB9994-1
https://www.garcialab.com/specimen_requirement/5-hiaa-5-dydroxyindole-acetic-acidurine/
https://www.carcinoid.org/for-patients/diagnosis/diagnosis-and-follow-up-tests/preparing-for-the-24-hour-urine-5hiaa-test/
https://www.berkshireandsurreypathologyservices.nhs.uk/patient-guidelines/guidelines/biochemistry-patient-information-diet-sheet-for-urine-5hiaa-collection/
https://www.carcinoid.org/for-patients/diagnosis/diagnosis-and-follow-up-tests/preparing-for-the-24-hour-urine-5hiaa-test/
https://aci.health.nsw.gov.au/projects/diet-specifications/adult/test-diets/5hiaa
https://www.garcialab.com/specimen_requirement/5-hiaa-5-dydroxyindole-acetic-acidurine/
https://aci.health.nsw.gov.au/projects/diet-specifications/adult/test-diets/5hiaa
https://www.garcialab.com/specimen_requirement/5-hiaa-5-dydroxyindole-acetic-acidurine/
https://aci.health.nsw.gov.au/projects/diet-specifications/adult/test-diets/5hiaa
https://www.berkshireandsurreypathologyservices.nhs.uk/patient-guidelines/guidelines/biochemistry-patient-information-diet-sheet-for-urine-5hiaa-collection/
https://www.nbt.nhs.uk/sites/default/files/Preparing%20for%20the%205-HIAA%2024%20hour%20urine%20test.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Interfering Substance
Category

Examples Effect on 5-HIAA Levels

Increase 5-HIAA

Acetaminophen, caffeine,

diazepam, fluorouracil, glyceryl

guaiacolate, methocarbamol,

naproxen, nicotine,

phenobarbital, reserpine.[2][3]

Can cause falsely elevated

results.

Decrease 5-HIAA

Aspirin, chlorpromazine,

heparin, imipramine, isoniazid,

levodopa, MAO inhibitors,

methyldopa, phenothiazines,

promethazine, tricyclic

antidepressants.[2]

Can lead to falsely low results.

Herbal Supplements
5-Hydroxytryptophan (5-HTP).

[13]

Directly converts to serotonin,

causing a significant increase

in 5-HIAA.

II. Experimental Protocol: 24-Hour Urine Collection
This protocol outlines the step-by-step procedure for the collection of a 24-hour urine sample

for 5-HIAA analysis.

Materials:

24-hour urine collection container (typically a large, brown plastic jug to protect from light).

Preservative (e.g., 6N HCl or 50% acetic acid), if required by the testing laboratory.[11][14]

[15][16]

Collection hat for the toilet, or a clean, dry container for urine collection before transfer to the

main container.

Cooler with ice packs or access to a refrigerator.

Procedure:
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Preparation: Instruct the subject on the dietary and medication restrictions. Provide them

with the collection container and explain the importance of collecting every void.

Starting the Collection:

Choose a convenient start time (e.g., 8:00 AM).[13][7]

At the start time, the subject should completely empty their bladder into the toilet and

discard this urine.[1][7][8][11][17]

Record the exact start time and date on the collection container label.[1][8]

Collecting the Urine:

For the next 24 hours, all urine must be collected.[1][13][7][8]

Use a collection hat or a separate clean container to collect the urine from each void and

then carefully pour it into the 24-hour collection jug.[1] Do not urinate directly into the large

collection container, especially if it contains an acid preservative, to avoid splashing.[17]

Preservation and Storage:

The collection container should be kept cool throughout the 24-hour collection period.[13]

[8][18] This can be achieved by storing it in a refrigerator or a cooler with ice.

If a preservative is required, it may be pre-added to the container by the laboratory or

added at the start of the collection.[10][14][16] Handle acid preservatives with care,

avoiding contact with skin and eyes.[8][19]

Final Collection:

At exactly 24 hours after the start time, the subject should empty their bladder one last

time and add this final urine to the collection container.[1][13][7][8]

Record the end time and date on the container label.

Post-Collection Handling:
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Ensure the lid of the container is tightly screwed on.

The total volume of the 24-hour urine collection should be measured and recorded.[7][14]

The sample should be mixed well, and an aliquot can be taken for analysis.

Transport the entire collection container or the aliquot to the laboratory as soon as

possible, maintaining a cool temperature during transport.

III. Data Presentation: Specimen Requirements and
Stability
The following table summarizes the key quantitative parameters for the 24-hour urine 5-HIAA

test.

Parameter Specification

Specimen Type 24-hour urine collection.[7]

Container
Plastic, leak-proof container, often light-

resistant.[7][14]

Preservative

Varies by laboratory. Common preservatives

include 6N HCl or 50% acetic acid to maintain a

low pH (typically pH 2-4).[11][14][15] Some labs

accept unpreserved samples if kept refrigerated

or frozen.[11][15]

Minimum Aliquot Volume Typically 4-10 mL, though this can vary.[7][14]

Storage Temperature (During Collection) Refrigerated or kept on ice.[10][11][18]

Transport Temperature Refrigerated or frozen.[10][15]

Specimen Stability (Refrigerated) Generally stable for 7 to 14 days.[10][11]

Specimen Stability (Frozen) Stable for 30 days or longer.[10][11][15]

IV. Visualization of Experimental Workflow
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The following diagram illustrates the key steps in the 24-hour urine collection procedure for 5-

HIAA testing.

Phase 1: Preparation

Phase 2: 24-Hour Collection

Phase 3: Post-Collection Processing

Dietary & Medication Review
(24-72h prior)

Provide Collection Kit & Instructions

Start Time: Empty Bladder
(Discard Urine)

Collect All Urine for 24h

Store Sample in Cool Environment

Continuous

End Time (24h later):
Final Bladder Empty (Collect Urine)

Measure & Record Total Volume

Mix Sample & Prepare Aliquot

Transport to Laboratory (Refrigerated/Frozen)
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Click to download full resolution via product page

Caption: Workflow for 24-hour urine 5-HIAA collection.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.cuh.nhs.uk/patient-information/information-for-patients-collecting-urine-for-5-hydroxyindoleacetic-acid-5-hiaa-measurement/
https://www.cuh.nhs.uk/patient-information/information-for-patients-collecting-urine-for-5-hydroxyindoleacetic-acid-5-hiaa-measurement/
https://www.benchchem.com/product/b556498#24-hour-urine-collection-procedure-for-5-hiaa-testing
https://www.benchchem.com/product/b556498#24-hour-urine-collection-procedure-for-5-hiaa-testing
https://www.benchchem.com/product/b556498#24-hour-urine-collection-procedure-for-5-hiaa-testing
https://www.benchchem.com/product/b556498#24-hour-urine-collection-procedure-for-5-hiaa-testing
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b556498?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b556498?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

